Cas no 2098081-66-2 (1-(Tert-butyl) 3-ethyl 4-(propylamino)piperidine-1,3-dicarboxylate)

• Product Name: 1-(Tert-butyl) 3-ethyl 4-(propylamino)piperidine-1,3-dicarboxylate
• CAS No: 2098081-66-2
• MF: C₁₆H₃₀N₂O₄
• MW: 314.420404911041
• CID: 5042975
• Update Time: 2023-08-25

1-(Tert-butyl) 3-ethyl 4-(propylamino)piperidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-(tert-butyl) 3-ethyl 4-(propylamino)piperidine-1,3-dicarboxylate
• 1-O-tert-butyl 3-O-ethyl 4-(propylamino)piperidine-1,3-dicarboxylate
• 1-(Tert-butyl) 3-ethyl 4-(propylamino)piperidine-1,3-dicarboxylate

• Inchi： 1S/C16H30N2O4/c1-6-9-17-13-8-10-18(15(20)22-16(3,4)5)11-12(13)14(19)21-7-2/h12-13,17H,6-11H2,1-5H3
• InChI Key： LEHBRHCPFGBRIN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C(C(=O)OCC)C1)NCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 379
• XLogP3: 2.5
• Topological Polar Surface Area: 67.9